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Compound of Interest

Compound Name: (2-Nitrophenyl)acetone oxime

CAS No.: 15582-89-5

Cat. No.: B1149773

Get Quote

This guide provides a detailed exploration of the synthetic pathways leading to (2-
Nitrophenyl)acetone oxime, a compound of interest for researchers in medicinal chemistry

and synthetic organic chemistry. The synthesis is presented as a two-part process, beginning

with the formation of the precursor ketone, (2-Nitrophenyl)acetone, followed by its conversion

to the target oxime. This document is intended for an audience of researchers, scientists, and

drug development professionals, offering in-depth mechanistic insights, validated experimental

protocols, and comprehensive characterization data.

Overall Synthetic Strategy
The synthesis of (2-Nitrophenyl)acetone oxime is most effectively approached in two distinct

stages:

Part I: Synthesis of (2-Nitrophenyl)acetone: This intermediate is prepared via the acetoacetic

ester synthesis, a classic and reliable method for constructing α-substituted ketones.[1][2]

This involves the alkylation of an acetoacetate enolate with 2-nitrobenzyl bromide, followed

by hydrolysis and decarboxylation.
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Part II: Oximation of (2-Nitrophenyl)acetone: The resulting ketone is then converted to its

corresponding oxime through a condensation reaction with hydroxylamine. This is a standard

and high-yielding transformation.[3]

The complete synthetic sequence is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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